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  4. [2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate [2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
Brand Name: Vulcanchem
CAS No.: 19886-64-7
VCID: VC0010237
InChI: InChI=1S/C27H39IO9/c1-16(29)36-15-25-9-4-18(37-17(2)30)12-26(25,33)10-6-20-19(25)5-8-24(3)21(7-11-27(20,24)34)22(31)14-35-23(32)13-28/h18-21,33-34H,4-15H2,1-3H3/t18-,19-,20+,21+,24+,25-,26-,27-/m0/s1
SMILES: CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C(=O)COC(=O)CI)O)C)O)OC(=O)C
Molecular Formula: C27H39IO9
Molecular Weight: 634.5 g/mol

[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate

CAS No.: 19886-64-7

VCID: VC0010237

Molecular Formula: C27H39IO9

Molecular Weight: 634.5 g/mol

* For research use only. Not for human or veterinary use.

[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate - 19886-64-7

CAS No. 19886-64-7
Product Name [2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
Molecular Formula C27H39IO9
Molecular Weight 634.5 g/mol
IUPAC Name [2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
Standard InChI InChI=1S/C27H39IO9/c1-16(29)36-15-25-9-4-18(37-17(2)30)12-26(25,33)10-6-20-19(25)5-8-24(3)21(7-11-27(20,24)34)22(31)14-35-23(32)13-28/h18-21,33-34H,4-15H2,1-3H3/t18-,19-,20+,21+,24+,25-,26-,27-/m0/s1
Standard InChIKey IIKJWHUZSBAFRB-QFEDGDFRSA-N
SMILES CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C(=O)COC(=O)CI)O)C)O)OC(=O)C
Canonical SMILES CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C(=O)COC(=O)CI)O)C)O)OC(=O)C
Synonyms 5-beta,14-beta-Pregnan-20-one, 3-beta,5,14,19,21-pentahydroxy-, 3,19-d iacetate 21-(iodoacetate)
PubChem Compound 209453
Last Modified Jul 17 2023

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